5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid

• IUPAC Name: 5-[4-fluoro-3-(trifluoromethyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H7F4NO2/c14-10-3-1-7(5-9(10)13(15,16)17)8-2-4-11(12(19)20)18-6-8/h1-6H,(H,19,20)
• InChI Key: HXWUDDVTFPHELW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CN=C(C=C2)C(=O)O)C(F)(F)F)F
• Molecular Formula: C13H7F4NO2
• Molecular Weight: 285.19 g/mol
• CAS No.: 1261913-11-4

Description

5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid is a derivative of picolinic acid, characterized by the presence of a fluorine atom and a trifluoromethyl group on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid typically involves the Suzuki-Miyaura cross-coupling reaction. This reaction is widely used for forming carbon-carbon bonds and involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature or slightly elevated temperatures. The choice of solvent, base, and ligand can significantly influence the reaction’s efficiency and yield.

Industrial Production Methods

Industrial production of 5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and minimize costs. Continuous flow reactors and automated systems are often employed to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine and trifluoromethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound’s ability to chelate metal ions makes it useful in studying metal ion transport and metabolism.

Medicine: Its potential antiviral and antimicrobial properties are being explored for therapeutic applications.

Industry: The compound is used in the development of advanced materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit specific enzymes by binding to their active sites, thereby blocking their activity. It can also interact with receptors on cell surfaces, modulating signal transduction pathways and affecting cellular responses .

Comparison with Similar Compounds

Similar Compounds

• 5-(3-Trifluoromethylphenyl)picolinic acid
• 5-(4-Trifluoromethylphenyl)picolinic acid
• 5-(4-Fluorophenyl)-3-(trifluoromethyl)picolinic acid

Uniqueness

5-(4-Fluoro-3-trifluoromethylphenyl)picolinic acid is unique due to the specific positioning of the fluorine and trifluoromethyl groups on the phenyl ring. This structural arrangement imparts distinct chemical properties, such as increased lipophilicity and enhanced binding affinity to certain molecular targets, compared to its analogs .